Cas no 2228549-67-3 (4-(aminomethyl)-4-3-(difluoromethoxy)-4-methylphenylcyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-3-(difluoromethoxy)-4-methylphenylcyclohexan-1-ol
• CAS No: 2228549-67-3
• MF: C₁₅H₂₁F₂NO₂
• MW: 285.329551458359
• CID: 5858918
• PubChem ID: 165705942
• Update Time: 2025-07-19

4-(aminomethyl)-4-3-(difluoromethoxy)-4-methylphenylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-3-(difluoromethoxy)-4-methylphenylcyclohexan-1-ol
• EN300-1964103
• 4-(aminomethyl)-4-[3-(difluoromethoxy)-4-methylphenyl]cyclohexan-1-ol
• 2228549-67-3

• Inchi： 1S/C15H21F2NO2/c1-10-2-3-11(8-13(10)20-14(16)17)15(9-18)6-4-12(19)5-7-15/h2-3,8,12,14,19H,4-7,9,18H2,1H3
• InChI Key： GRCVDAMCPVHIKN-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C=CC(=C1)C1(CN)CCC(CC1)O)F

Computed Properties

• Exact Mass: 285.15403524g/mol
• Monoisotopic Mass: 285.15403524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(aminomethyl)-4-3-(difluoromethoxy)-4-methylphenylcyclohexan-1-ol

Recent Advances in the Study of 4-(aminomethyl)-4-3-(difluoromethoxy)-4-methylphenylcyclohexan-1-ol (CAS: 2228549-67-3)

The compound 4-(aminomethyl)-4-3-(difluoromethoxy)-4-methylphenylcyclohexan-1-ol (CAS: 2228549-67-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a difluoromethoxy group and an aminomethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthesis pathways, and potential mechanisms of action.

One of the key areas of investigation has been the compound's role as a modulator of specific biological targets. Preliminary research indicates that 4-(aminomethyl)-4-3-(difluoromethoxy)-4-methylphenylcyclohexan-1-ol may interact with certain neurotransmitter receptors, suggesting its potential utility in neurological disorders. Additionally, its structural analogs have been explored for their anti-inflammatory and analgesic properties, further expanding its therapeutic scope.

Recent synthetic approaches to 4-(aminomethyl)-4-3-(difluoromethoxy)-4-methylphenylcyclohexan-1-ol have been optimized to improve yield and purity. Advanced techniques such as asymmetric catalysis and green chemistry principles have been employed to enhance the efficiency of its production. These advancements are critical for scaling up synthesis to meet the demands of preclinical and clinical studies.

In vitro and in vivo studies have provided valuable insights into the compound's pharmacokinetics and safety profile. Early results suggest favorable absorption and distribution characteristics, with minimal off-target effects. However, further research is needed to fully understand its metabolic pathways and potential drug-drug interactions.

The therapeutic potential of 4-(aminomethyl)-4-3-(difluoromethoxy)-4-methylphenylcyclohexan-1-ol is further supported by its structural similarity to other bioactive molecules. Computational modeling and molecular docking studies have revealed high binding affinity to specific protein targets, which could explain its observed biological activity. These findings open new avenues for the development of targeted therapies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as formulation stability, bioavailability, and long-term toxicity need to be addressed in subsequent phases of research. Collaborative efforts between academia and industry will be essential to overcome these hurdles and bring this molecule closer to therapeutic application.

In conclusion, 4-(aminomethyl)-4-3-(difluoromethoxy)-4-methylphenylcyclohexan-1-ol (CAS: 2228549-67-3) represents a compelling candidate for further investigation in the pharmaceutical sciences. Its unique chemical structure and preliminary biological data underscore its potential as a lead compound for the treatment of various diseases. Continued research efforts will be crucial to unlocking its full therapeutic value.